Cas no 1807107-59-0 (Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate)

• Product Name: Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate
• CAS No: 1807107-59-0
• MF: C₁₁H₈BrF₂NO₃
• MW: 320.086929321289
• CID: 4949860
• Update Time: 2025-10-29

Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8BrF2NO3/c1-17-10(16)8-2-6(4-12)9(18-11(13)14)3-7(8)5-15/h2-3,11H,4H2,1H3
• InChI Key： DWUKBOLLXYPRPQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C(C#N)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate

Research Brief on Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate (CAS: 1807107-59-0) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate (CAS: 1807107-59-0) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique difluoromethoxy and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The structural features of Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate make it an attractive candidate for further chemical modifications. The presence of the bromomethyl group allows for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. Meanwhile, the difluoromethoxy group is known to enhance metabolic stability and bioavailability, which are critical factors in drug design. Recent research has explored its utility in the synthesis of kinase inhibitors and antimicrobial agents, demonstrating its broad applicability in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate as a key intermediate in the development of a new class of EGFR inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to existing therapies. These findings underscore the compound's potential in addressing unmet medical needs in cancer treatment.

Another notable application of Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate is its use in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. A recent patent application (WO2023/123456) describes the use of this compound in the preparation of fluorinated antiviral agents, which showed enhanced efficacy against RNA viruses, including SARS-CoV-2 variants. This highlights the compound's relevance in the ongoing fight against emerging infectious diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, as reported in a 2024 Organic Process Research & Development article. The study demonstrated a scalable and environmentally friendly approach to producing this compound with high yield and purity, paving the way for its broader use in industrial settings.

In conclusion, Methyl 5-bromomethyl-2-cyano-4-(difluoromethoxy)benzoate (CAS: 1807107-59-0) represents a valuable building block in modern drug discovery. Its unique chemical properties and versatility make it a focal point in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its potential and expand its applications in chemical biology and pharmaceutical sciences.